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Compound of Interest

Compound Name: 6-Hydroxyhexanamide

Cat. No.: B1338199

An In-depth Technical Guide on 6-Hydroxyhexanamide

This guide provides an overview of the fundamental physicochemical properties of 6-
Hydroxyhexanamide, a molecule of interest to researchers and professionals in the field of
drug development and chemical synthesis.

Core Molecular Data

The foundational quantitative data for 6-Hydroxyhexanamide is summarized below, providing
a clear reference for its molecular composition and mass.

Parameter Value Reference
Molecular Formula C6H13NO2 [1]
Molecular Weight 131.17 g/mol [1112]
IUPAC Name 6-hydroxyhexanamide [1]

CAS Number 4547-52-8 [1][3]

Experimental Protocols

Detailed experimental methodologies for the determination of molecular weight and formula, as
cited in the public chemical databases, typically involve the following standard analytical
techniques:
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1. Mass Spectrometry for Molecular Weight and Formula Determination:

o Objective: To determine the precise molecular mass and elemental composition of 6-
Hydroxyhexanamide.

o Methodology:

o Sample Preparation: A dilute solution of 6-Hydroxyhexanamide is prepared in a suitable
volatile solvent (e.g., methanol or acetonitrile).

o lonization: The sample is introduced into a mass spectrometer, typically using a soft
ionization technique such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI) to minimize fragmentation.

o Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer
(e.g., Time-of-Flight (TOF), Orbitrap, or Fourier-Transform lon Cyclotron Resonance (FT-
ICR)).

o Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ions is measured with
high accuracy.

o Data Analysis: The molecular formula is deduced from the accurate mass measurement
and the isotopic pattern of the molecular ion peak. The monoisotopic mass is used to
calculate the molecular weight.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

e Objective: To confirm the chemical structure of 6-Hydroxyhexanamide, which in turn
validates the molecular formula.

» Methodology:

o Sample Preparation: A small amount of 6-Hydroxyhexanamide is dissolved in a
deuterated solvent (e.g., DMSO-d6 or CDCI3).

o Data Acquisition: 1H NMR and 13C NMR spectra are acquired on a high-field NMR
spectrometer. Further two-dimensional NMR experiments like COSY, HSQC, and HMBC
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can be performed to establish connectivity between atoms.

o Data Analysis: The chemical shifts, integration of signals, and coupling patterns in the
NMR spectra are analyzed to confirm the presence of the hydroxyl group, the amide
group, and the six-carbon chain, thereby verifying the structure corresponding to the
molecular formula C6H13NO?2.

Visualizing the Structure of 6-Hydroxyhexanamide

The following diagram illustrates the two-dimensional chemical structure of 6-
Hydroxyhexanamide.

Caption: 2D structure of 6-Hydroxyhexanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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